![molecular formula C11H10BrFO3 B8318885 1-[5-Bromo-3-fluoro-2-(oxiran-2-ylmethoxy)phenyl]ethanone](/img/structure/B8318885.png)
1-[5-Bromo-3-fluoro-2-(oxiran-2-ylmethoxy)phenyl]ethanone
Cat. No. B8318885
M. Wt: 289.10 g/mol
InChI Key: LRFQWAZWNOFREC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08524766B2
Procedure details
A mixture of 1-(5-bromo-3-fluoro-2-hydroxyphenyl)ethanone (3.7 g, 15.8 mmol), epibromohydrin (2.6 ml, 31.7 mmol) and K2CO3 (3.3 g, 23.8 mmol) in DMF (20 ml) was heated at 60° C. for 1 h 50 min. The solution was brought to ambient temperature and water and EtOAc was added. The water phase was extracted with EtOAc. The combined organic phases were washed with LiCl (5%), HCl (1 N) and brine and were dried (Na2SO4) and evaporated to dryness. Purification on flash column chromatography (isooctane/EtOAc) gave the title compound (3.9 g). MS m/z (rel. intensity, 70 eV) 289 (M+, 13), 288 (M+, 14), 218 (91), 217 (bp), 81 (39), 57 (95).
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([F:12])[C:5]([OH:11])=[C:6]([C:8](=[O:10])[CH3:9])[CH:7]=1.[CH2:13]([CH:15]1[O:17][CH2:16]1)Br.C([O-])([O-])=O.[K+].[K+].O>CN(C=O)C.CCOC(C)=O>[Br:1][C:2]1[CH:3]=[C:4]([F:12])[C:5]([O:11][CH2:13][CH:15]2[CH2:16][O:17]2)=[C:6]([C:8](=[O:10])[CH3:9])[CH:7]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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3.7 g
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Type
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reactant
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Smiles
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BrC=1C=C(C(=C(C1)C(C)=O)O)F
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Name
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Quantity
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2.6 mL
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Type
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reactant
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Smiles
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C(Br)C1CO1
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Name
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Quantity
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3.3 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was brought to ambient temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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The water phase was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed with LiCl (5%), HCl (1 N) and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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were dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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Purification on flash column chromatography (isooctane/EtOAc)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=C(C(=C(C1)C(C)=O)OCC1OC1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 85.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
